Cas no 63969-46-0 (Phenol, 2,2'-methylenebis[4-amino-)

Phenol, 2,2'-methylenebis[4-amino- structure

63969-46-0 structure

Product name:Phenol, 2,2'-methylenebis[4-amino-

CAS No:63969-46-0

MF:C₁₃H₁₄N₂O₂

MW:230.26246

CID:425253

Chemical and Physical Properties
Related Products

Phenol, 2,2'-methylenebis[4-amino- Chemical and Physical Properties

Names and Identifiers

- 2,2'-METHYLENEBIS 4-AMINOPHENOL
- 4-amino-2-[(5-amino-2-hydroxyphenyl)methyl]phenol
- Phenol, 2,2'-methylenebis[4-amino-

Computed Properties

Exact Mass: 230.10562

Experimental Properties

PSA: 92.5

Phenol, 2,2'-methylenebis[4-amino- Related Literature

1. 3-Trinitromethyl-4-nitro-5-nitramine-1H-pyrazole: a high energy density oxidizer†

Hualin Xiong,Hongwei Yang,Guangbin Cheng New J. Chem., 2019,43, 13827-13831
2. A band Lanczos approach for calculation of vibrational coupled cluster response functions: simultaneous calculation of IR and Raman anharmonic spectra for the complex of pyridine and a silver cation

Ian H. Godtliebsen,Ove Christiansen Phys. Chem. Chem. Phys., 2013,15, 10035-10048
3. 2-Azaanthracenes: a chronology of synthetic approaches and bright prospects for practical applications†

Igor S. Kovalev,Sougata Santra,Matiur Rahman,Adinath Majee New J. Chem., 2019,43, 11382-11390
4. A bi-terminal protein ligation strategy to probe chromatin structure during DNA damage†

Sinan Kilic,Iuliia Boichenko,Carolin C. Lechner,Beat Fierz Chem. Sci., 2018,9, 3704-3709
5. A classical density functional theory for interfacial layering of ionic liquids

Jianzhong Wu,De-en Jiang,Zhehui Jin,Douglas Henderson Soft Matter, 2011,7, 11222-11231
6. A comprehensive study on the effect of preparation methods for Au-core@shell silica materials in room temperature oxidative amide formation†

Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
7. A cellulose-based hybrid 2D material aerogel for a flexible all-solid-state supercapacitor with high specific capacitance†

Yanyan Lv,Lei Li,Yi Zhou,Miao Yu,Jianquan Wang,Jianxin Liu,Jiagui Zhou,Zongqing Fan,Ziqiang Shao RSC Adv., 2017,7, 43512-43520
8. 2D molybdenum disulphide (2D-MoS2) modified electrodes explored towards the oxygen reduction reaction†

Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
9. A bio-compatible pyridine–pyrazole hydrazide based compartmental receptor for Al3+ sensing and its application in cell imaging†

Malay Dolai,Avijit Ghosh,Anamika Dhara,Ananya Das Mahapatra,Subhabrata Mabhai,Atanu Jana,Satyajit Dey,Ajay Misra Anal. Methods, 2021,13, 4266-4279
10. 4D synchrotron microtomography and pore-network modelling for direct in situ capillary flow visualization in 3D printed microfluidic channels†

Agnese Piovesan,Tim Van De Looverbosch,Pieter Verboven,Clement Achille,Cesar Parra Cabrera,Elodie Boller,Yin Cheng,Rob Ameloot,Bart Nicolai Lab Chip, 2020,20, 2403-2411

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